Cas no 1443981-85-8 (4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid)

• Product Name: 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid
• CAS No: 1443981-85-8
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 4600184
• PubChem ID: 71758324
• Update Time: 2025-08-05

4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid
• 4-(1-METHYL-1,2,4-TRIAZOL-3-YL)BENZOIC ACID
• 4-(1-Methyl-1H-1,2,4-triazol-3-yl)benzoicacid
• 4-(1-methyl-1H-[1,2,4]triazol-3-yl)-benzoic acid
• Z1642061413
• AKOS016042740
• EN300-127651
• DB-152308
• Z1603833966
• HBJHBZNXCOTWIO-UHFFFAOYSA-N
• F3367-0282
• 1443981-85-8
• G66051
• SCHEMBL15515093
• DTXSID501245854

• Inchi： 1S/C10H9N3O2/c1-13-6-11-9(12-13)7-2-4-8(5-3-7)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： HBJHBZNXCOTWIO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1N=CN(C)N=1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid

Introduction to 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid (CAS No. 1443981-85-8)

4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1443981-85-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a 1-methyl-1H-1,2,4-triazole moiety as its key substituent, which imparts unique electronic and steric properties to the molecule. The structural combination of a benzene ring with a triazole ring system has garnered considerable attention in recent years due to its potential applications in drug discovery and material science.

The benzoic acid backbone is well-documented for its role as a pharmacophore in numerous therapeutic agents, while the triazole ring is renowned for its versatility in medicinal chemistry. The presence of the 1-methyl group on the triazole ring further modulates the compound's reactivity and biological activity. This specific arrangement has been explored in various synthetic pathways, leading to the development of novel derivatives with enhanced pharmacological properties.

In recent years, research has highlighted the importance of heterocyclic compounds in medicinal chemistry. The 1,2,4-triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of this moiety into 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid suggests potential therapeutic applications that warrant further investigation. Studies have demonstrated that triazole derivatives can interact with biological targets in distinct ways compared to their benzene-based counterparts, offering new avenues for drug development.

The synthesis of 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriately substituted benzoyl chlorides and triazole precursors. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of the triazole moiety at the desired position on the benzoic acid framework. These synthetic strategies highlight the compound's accessibility while emphasizing the need for high-yielding and scalable methodologies.

From a computational chemistry perspective, the molecular structure of 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid has been subjected to detailed quantum mechanical calculations to elucidate its electronic structure and potential interactions with biological receptors. These studies have revealed that the compound exhibits favorable binding affinities with certain enzymes and receptors implicated in human diseases. Such findings have spurred interest in exploring its pharmacological profile through high-throughput screening and structure-based drug design approaches.

One notable area of research involves leveraging 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid as a precursor for more complex drug candidates. By modifying functional groups or introducing additional heterocycles, researchers aim to enhance its bioavailability and target specificity. For instance, derivatives bearing additional nitrogen-containing rings have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in signal transduction pathways. These advancements underscore the compound's potential as a building block in medicinal chemistry innovation.

The chemical properties of 4-(1-methyl-1H-1,2,4-triazol-3-yl)benzoic acid, such as its solubility profile and stability under various conditions, also play a crucial role in determining its suitability for pharmaceutical applications. Solvent optimization studies have been conducted to improve solubility while maintaining structural integrity during formulation processes. Additionally, kinetic studies have explored degradation pathways under different environmental conditions (e.g., pH-dependent hydrolysis), providing insights into long-term stability and storage requirements.

In conclusion,4-(1-methyl-1H-1,2,4-triazol-3-y]benzoic acid (CAS No. 1443981858) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis remains an active area of investigation with implications for drug discovery across multiple therapeutic domains. As computational methods continue to advance alongside experimental techniques, this compound is poised to contribute significantly toward next-generation therapeutics designed through rational molecular design principles.